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Compound of Interest

Compound Name: 2,3-Difluorophenol

Cat. No.: B1222669 Get Quote

An In-depth Technical Guide to 2,3-Difluorophenol

This technical guide provides comprehensive information on 2,3-Difluorophenol, tailored for

researchers, scientists, and professionals in drug development. It covers its chemical identity,

safety data, physical and chemical properties, and a detailed experimental protocol for its

synthesis.

Chemical Identification
Identifier Value

Chemical Name 2,3-Difluorophenol

CAS Number 6418-38-8[1][2]

Molecular Formula C₆H₄F₂O[3][4]

Molecular Weight 130.09 g/mol [3][4]

Synonyms Phenol, 2,3-difluoro-[4]

InChI Key RPEPGIOVXBBUMJ-UHFFFAOYSA-N[4]

Safety and Hazard Information
2,3-Difluorophenol is classified as a hazardous chemical and requires careful handling.[1] The

following tables summarize its GHS classification and associated precautionary statements.

GHS Hazard Classification
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Hazard Class Category

Flammable Liquids Category 3[2]

Flammable Solids Category 1 & 2[1][4]

Acute Toxicity, Oral Category 4[2][4]

Acute Toxicity, Dermal Category 4[4]

Skin Corrosion/Irritation Category 1C & 2[1][4]

Serious Eye Damage/Irritation Category 1 & 2A[1][2]

Acute Toxicity, Inhalation Category 4

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory irritation)[2]

Note: Classifications may vary slightly between suppliers.

GHS Hazard and Precautionary Statements
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Type Code Statement

Hazard H226
Flammable liquid and vapor.[2]

[4]

H228 Flammable solid.[4][5]

H302 Harmful if swallowed.[2][4]

H312 Harmful in contact with skin.[4]

H314
Causes severe skin burns and

eye damage.[4][5]

H315 Causes skin irritation.[2][4]

H319
Causes serious eye irritation.

[2]

H332 Harmful if inhaled.[5]

H335
May cause respiratory

irritation.[2]

Precautionary P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[5][6]

P260

Do not breathe

dust/fume/gas/mist/vapours/sp

ray.[6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[5][6]

P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[2][6]

P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.
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Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][5]

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[5][7]

Hazard Pictograms:

GHS02 (Flame), GHS05 (Corrosion), GHS07 (Exclamation Mark)

Physical and Chemical Properties
Property Value

Appearance
White or colorless to almost white or almost

colorless powder to lump.[3]

Melting Point 37 - 42 °C[3][8]

Boiling Point 54 °C @ 25 mmHg[3][8]

Flash Point 57 °C (134.6 °F) - closed cup[2][8]

pKa 7.71 ± 0.10 (Predicted)[8]

Storage Temperature 2-8°C, under inert atmosphere[8]

Experimental Protocols
Synthesis of 2,3-Difluorophenol from 2,3-
Difluorophenylboronic Acid
This protocol details a method for the synthesis of 2,3-Difluorophenol.[8]

Materials:

2,3-Difluorophenylboronic acid (1.00 eq.)

Dichloromethane (DCM)
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Hydrogen peroxide (30%)

500 mL round-bottomed flask

Stirring apparatus

Methodology:

In a 500 mL round-bottomed flask, dissolve 2,3-difluorophenylboronic acid (30 g, 189.98

mmol) in dichloromethane (250 mL).[8]

Under continuous stirring, slowly add hydrogen peroxide (30 mL) dropwise to the solution.[8]

Maintain the reaction mixture at 25°C and continue stirring for 2 hours.[8]

Upon completion, the reaction can be worked up using standard extraction and purification

techniques to isolate the 2,3-Difluorophenol product.

Application in the Synthesis of an Organophosphate-
Sensitive Polymer
2,3-Difluorophenol serves as a key intermediate in the synthesis of poly{methyl[3-(2-hydroxy-

3,4-difluoro)phenyl]propyl siloxane} (PMDFPS), a material sensitive to toxic organophosphates.

The synthesis involves the reaction of 2,3-Difluorophenol with other reagents to create the

functionalized siloxane polymer.

Visualized Workflows
The following diagrams illustrate key processes related to 2,3-Difluorophenol.
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Preparation & Handling

Exposure Response

Storage

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Remove Ignition Sources
(Heat, Sparks, Flames)

Skin Contact:
Rinse with Water/Shower

Remove Contaminated Clothing

Eye Contact:
Rinse Cautiously with Water

Remove Contact Lenses

Ingestion:
Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention

Store Locked Up in a Cool, Dry Place

Keep Container Tightly Closed

Segregate from Strong Oxidizers
and Strong Bases

Handling 2,3-Difluorophenol

Before Use After Use

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Emergency Response for 2,3-Difluorophenol.
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2,3-Difluorophenylboronic Acid

Reaction at 25°C for 2 hours

Hydrogen Peroxide (30%) Dichloromethane

solvent

2,3-Difluorophenol

Click to download full resolution via product page

Caption: Synthesis pathway for 2,3-Difluorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1222669#2-3-difluorophenol-cas-number-and-safety-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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